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Compound of Interest

Compound Name: Diethyl Succinate

Cat. No. B104758

An In-depth Technical Guide to Diethyl Butanedioate (Diethyl Succinate)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Diethyl Succinate, known formally
by its IUPAC name, Diethyl Butanedioate. The document details its chemical and physical
properties, synthesis protocols, key chemical reactions, and applications, with a particular focus
on its relevance to research and development. All quantitative data is presented in structured
tables for clarity. Furthermore, this guide includes a detailed experimental protocol for its
synthesis via Fischer esterification and visual diagrams generated using DOT language to
illustrate its synthesis workflow and diverse applications.

Nomenclature and Identification

The compound commonly known as Diethyl Succinate is systematically named diethyl
butanedioate according to IUPAC nomenclature.[1][2][3] It is the diethyl ester of succinic acid
(butanedioic acid).[2]
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Identifier Value
IUPAC Name diethyl butanedioate[1][2]
Diethyl succinate, Ethyl succinate, Butanedioic
Synonyms acid diethyl ester, Succinic acid diethyl ester[1]
[2](3]
CAS Number 123-25-1[2][4][5]

Molecular Formula

CsH1404[1][2]

Molecular Weight

174.19 g/mol [1][2][5]

InChl Key

DKMROQRQHGEIOW-UHFFFAOYSA-NI[1]

Physicochemical Properties

Diethyl butanedioate is a colorless liquid with a faint, pleasant, fruity odor.[4][6] It is miscible

with ethanol and ether but only slightly soluble in water.[2][4]

Property Value Reference
Melting Point -21 °Cto-20 °C [1112][4116]
N _ 217 °C to 218 °C (at 760

Boiling Point [11[2][4]1[6]

mmHgQ)
. 1.04 g/cm3to 1.047 g/mL (at

Density [1112][41161]
20-25 °C)

Flash Point 90 °C (closed cup) [1][6]

Refractive Index (n2°/D) ~1.420 [4]

Vapor Pressure 0.04 mmHg (at 20 °C) [1]

Water Solubility ~19.1 mg/mL (at 25 °C) [1]

LogP 1.20 [1]

Synthesis
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The most common method for synthesizing diethyl butanedioate is the Fischer esterification of
succinic acid with excess ethanol in the presence of an acid catalyst, such as sulfuric acid
(H2S0a4) or p-toluenesulfonic acid (p-TsOH).[2][4][7][8] The reaction is reversible and is driven
to completion by removing the water formed or by using a large excess of the alcohol.[7][8][9]
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Caption: Workflow for the synthesis of Diethyl Butanedioate via Fischer Esterification.
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Detailed Experimental Protocol: Fischer Esterification

This protocol describes the laboratory-scale synthesis of diethyl butanedioate from succinic
acid and ethanol.

Materials:

 Succinic Acid (1.0 mol)

¢ Anhydrous Ethanol (5.0 mol, used in excess as solvent)

o Concentrated Sulfuric Acid (H2SOa4, catalytic amount, e.g., 3-5 mL)
e Saturated Sodium Bicarbonate (NaHCOs) solution

o Saturated Sodium Chloride (NaCl) solution (Brine)

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
o Ethyl Acetate (for extraction)

Equipment:

e Round-bottom flask (appropriate size)

» Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

« Distillation apparatus (for vacuum distillation)

Procedure:

o Reaction Setup: To a round-bottom flask, add succinic acid and anhydrous ethanol. Stir the
mixture until the acid is partially dissolved.
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o Catalyst Addition: Carefully and slowly add concentrated sulfuric acid to the stirring mixture.

o Reflux: Attach the reflux condenser and heat the mixture to reflux. Maintain reflux for 2-4
hours. The reaction progress can be monitored by techniques like Thin Layer
Chromatography (TLC).[7]

e Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the excess ethanol using a rotary evaporator.[7]

o Workup - Neutralization: Add water and ethyl acetate to the residue. Transfer the mixture to a
separatory funnel. Wash the organic layer sequentially with a saturated solution of NaHCOs3
to neutralize the acid catalyst, followed by a wash with brine.[7]

e Drying: Dry the separated organic layer over anhydrous MgSOa or NazSOa.

« Purification: Filter off the drying agent and concentrate the organic phase using a rotary
evaporator to obtain the crude product. Purify the crude diethyl butanedioate by vacuum
distillation to yield a colorless liquid.[10]

Chemical Reactivity and Applications

Diethyl butanedioate is a versatile chemical intermediate used in various organic syntheses
and industrial applications.[2][11]

Key Reactions:

¢ Acyloin Condensation: Undergoes intramolecular condensation in the presence of sodium
metal to form 2-hydroxycyclobutanone.[2]

o Stobbe Condensation: A base-catalyzed condensation reaction with aldehydes and ketones.

o Condensation with Oxalates: Serves as a precursor to ketoglutaric acid via condensation
with oxalate esters.[2]

» Hydrolysis: Can be hydrolyzed back to succinic acid and ethanol under acidic or basic
conditions.
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Applications: Its applications span multiple industries, from fragrances and food to
pharmaceuticals and materials science.

e Solvent: Used as a solvent for various organic compounds and in industrial processes.[11]

» Flavoring & Fragrance: Employed as a food flavoring agent and in fragrances due to its mild,
fruity character.[12][13]

» Plasticizer: Acts as a plasticizer, imparting flexibility to polymers.[11]

o Pharmaceutical Intermediate: Serves as a key building block in the synthesis of more
complex molecules, including pharmaceutical intermediates.[11][13]

» Biological Research: It can cross biological membranes and is metabolized by the TCA
cycle.[14] Recent studies have shown it can modulate microglial polarization and activation
by reducing mitochondrial fission and cellular reactive oxygen species (ROS), suggesting a
protective role against inflammation in certain contexts.[14]
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Caption: Diverse applications of Diethyl Butanedioate across various industries.

Spectroscopic Data for Characterization
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Spectroscopic analysis is crucial for confirming the identity and purity of synthesized diethyl
butanedioate.

Spectroscopic Data Characteristic Peaks / Values

o (ppm): ~4.1 (q, 4H, -O-CHz-), ~2.6 (s, 4H, -

1H NMR (CDCls)
CO-CH2-CH2-CO-), ~1.2 (t, 6H, -CH3)[1][15]

3 (ppm): ~172 (C=0), ~60 (-O-CHa-), ~29 (-CH2-

13C NMR (Predicted) CH2-), ~14 (-CH3)
2-), ~ - 3

Strong C=0 stretch (~1730 cm~1), C-O stretch

IR (Infrared) (~1150-1200 cm~2)[1][16]

Key fragments (m/z): 129 [M-OEt]*, 101 [M-

Mass Spec (El
pec (ED COOELt]*, 73 [COOEL]*1]

Safety and Handling

Diethyl butanedioate is considered a combustible liquid and is mildly irritating to the eyes.[4][6]
Standard laboratory safety precautions should be followed, including the use of personal
protective equipment (PPE) such as safety glasses and gloves.[6] It should be stored in a well-
ventilated area, away from open flames.[6] For detailed safety information, refer to the specific
Safety Data Sheet (SDS) provided by the supplier.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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